![molecular formula C10H7F3O B2371887 1-[3-(Trifluoromethyl)phenyl]prop-2-yn-1-ol CAS No. 3108-33-6](/img/structure/B2371887.png)
1-[3-(Trifluoromethyl)phenyl]prop-2-yn-1-ol
Overview
Description
1-[3-(Trifluoromethyl)phenyl]prop-2-yn-1-ol is a chemical compound with the molecular formula C10H7F3O . It has a molecular weight of 200.16 . The compound is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for 1-[3-(Trifluoromethyl)phenyl]prop-2-yn-1-ol is 1S/C10H7F3O/c1-2-9(14)7-4-3-5-8(6-7)10(11,12)13/h1,3-6,9,14H . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
1-[3-(Trifluoromethyl)phenyl]prop-2-yn-1-ol is a liquid at room temperature . The compound is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Biological and Medicinal Chemistry
The trifluoromethyl substituent in this compound has been frequently included in the design of compounds developed for applications in biological and medicinal chemistry . This is due to the unique properties of the trifluoromethyl group, such as its high electronegativity and lipophilicity, which can enhance the biological activity of the compound.
Antidepressant Research
A study found that a compound similar to “1-[3-(Trifluoromethyl)phenyl]prop-2-yn-1-ol”, known as CF3SePB, showed an antidepressant-like effect in mice . The effect was related to the modulation of the serotonergic system, specifically the 5-HT1A and 5-HT3 receptors . This suggests that “1-[3-(Trifluoromethyl)phenyl]prop-2-yn-1-ol” could potentially be used in the development of new antidepressants.
Agrochemicals
The trifluoromethyl group in “1-[3-(Trifluoromethyl)phenyl]prop-2-yn-1-ol” has also been used in the design of agrochemicals . The group can improve the stability and effectiveness of pesticides and herbicides.
Transition Metal Ligands
“1-[3-(Trifluoromethyl)phenyl]prop-2-yn-1-ol” can potentially be used in the synthesis of transition metal ligands . The trifluoromethyl group can enhance the stability of the ligand and improve its coordination properties.
Materials Science
In the field of materials science, “1-[3-(Trifluoromethyl)phenyl]prop-2-yn-1-ol” can be used in the design of new materials . The trifluoromethyl group can modify the physical and chemical properties of materials, such as their thermal stability and electrical conductivity.
Cancer Research
Although not directly related to “1-[3-(Trifluoromethyl)phenyl]prop-2-yn-1-ol”, a study found that triazole-cored analogs, which share some structural similarities with this compound, exhibited excellent anti-HepG2 activity and improved selectivity indexes . This suggests that “1-[3-(Trifluoromethyl)phenyl]prop-2-yn-1-ol” could potentially be used in cancer research.
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures have been shown to interact with the serotonergic system .
Mode of Action
It’s suggested that the compound may interact with its targets, leading to changes in the biological system .
Result of Action
Compounds with similar structures have been shown to induce antidepressant-like effects in mice, suggesting a potential impact on mood regulation .
properties
IUPAC Name |
1-[3-(trifluoromethyl)phenyl]prop-2-yn-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F3O/c1-2-9(14)7-4-3-5-8(6-7)10(11,12)13/h1,3-6,9,14H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VBSWZRQVLSTNJR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC(C1=CC(=CC=C1)C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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